Cas no 344-96-7 (Methyl 2-(trifluoromethyl)benzoate)

Methyl 2-(trifluoromethyl)benzoate Properties

Names and Identifiers

• Methyl 2-(trifluoromethyl)benzoate
• 2-(Trifluoromethyl)benzoic acid methyl ester
• Benzoic acid, 2-(trifluoromethyl)-, methyl ester
• Methylo-trifluoromethylbenzoate
• 2-Methyl-3-trifluoromethylbenzenethiol
• 2-Trifluormethyl-benzoesaeure-methylester
• 2-trifluoromethyl-benzoic acid methyl ester
• Methyl α,α,α-Trifluoro-o-toluate
• RARECHEM AL BF 0046
• Methyl 2-trifluoromethylbenzoate
• Benzoic acid, (trifluoromethyl)-, methyl ester
• methyl o-trifluoromethylbenzoate
• JLCAMDSWNZBTEE-UHFFFAOYSA-
• JLCAMDSWNZBTEE-UHFFFAOYSA-N
• SBB063346
• LS11182
• VZ36292
• 2-trifluoromethylbenzoic acid methyl ester
• 2-trifluoromethyl-benzoic acid methyl es
• 2-(Trifluoromethyl)benzoic acid-methyl ester
• D91603
• DTXSID20955947
• 2-(Trifluoromethyl)benzoic acid-methyl ester; o-Toluic acid, ?,?,?-trifluoro-, methyl ester (8CI); 2-(Trifluoromethyl)benzoic acid methyl ester; Methyl 2-trifluoromethylbenzoate
• AMY801
• FT-0608959
• 344-96-7
• AKOS008908779
• MFCD00236050
• Methyl alpha,alpha,alpha-Trifluoro-o-toluate
• PS-8145
• InChI=1/C9H7F3O2/c1-14-8(13)6-4-2-3-5-7(6)9(10,11)12/h2-5H,1H3
• SCHEMBL45490
• SY030128
• CS-0128404
• M2475
• FXUASDWKUJBTGK-UHFFFAOYSA-N
• Methyl2-(trifluoromethyl)benzoate
• 2-(Trifluoromethyl)benzoic acid-methyl ester; o-Toluic acid, a,a,a-trifluoro-, methyl ester (8CI); 2-(Trifluoromethyl)benzoic acid methyl ester; Methyl 2-trifluoromethylbenzoate
• +Expand

• MDL： MFCD00236050
• InChIKey： JLCAMDSWNZBTEE-UHFFFAOYSA-N
• Inchi： 1S/C9H7F3O2/c1-14-8(13)6-4-2-3-5-7(6)9(10,11)12/h2-5H,1H3
• SMILES： FC(C1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])[H])(F)F
• BRN： 2580873

Computed Properties

• Exact Mass: 204.039814g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.039814g/mol
• Monoisotopic Mass: 204.039814g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 14
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.49200
• PSA: 26.30000
• Refractive Index: 1.455
• Boiling Point: 105°C/25mmHg(lit.)
• Flash Point: 104-105°C/25mm
• Color/Form: Not available
• Solubility: Not available
• Density: 1,306 g/cm3

Methyl 2-(trifluoromethyl)benzoate Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Risk Phrases： R36/37/38
• HazardClass：IRRITANT

Methyl 2-(trifluoromethyl)benzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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